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Compound of Interest

Compound Name: h-89

Cat. No.: B1203008

Essential Safety and Handling Guide for H-89

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides essential safety and logistical
information for the protein kinase A inhibitor, H-89, including personal protective equipment
(PPE), operational procedures, and disposal plans.

Chemical and Physical Properties of H-89

Property Value Reference
N-[2-(p-
Bromocinnamylamino)ethyl]-5-

Synonyms [1]

isoquinolinesulfonamide,

dihydrochloride

Molecular Formula C20H20BrN302S«2HCI [1]
Molecular Weight 519.28 g/mol [2]
Appearance Crystalline powder [1]
Color Off-white to light yellow [1]
- Soluble in DMSO or
Solubility [1]
ethanol/water

Store in a tightly closed
Storage , [1]
container at -20°C.
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Hazard Identification and Personal Protective
Equipment (PPE)

While some suppliers do not classify H-89 as a hazardous substance, it is prudent to handle it
as a potential irritant to the eyes, skin, and mucous membranes.[1][3] The following PPE is
recommended to minimize exposure.

PPE Category Recommended Equipment

) Wear protective safety glasses. An eye wash
Eye Protection _ _ _
fountain should be readily available.

) ] Wear compatible chemical-resistant gloves and
Skin Protection ] )
protective clothing.

A system of local and/or general exhaust is
) ) recommended. For spill response, an approved
Respiratory Protection ) )
self-contained breathing apparatus may be

necessary.

Procedural Guidance for Handling H-89

1. Preparation and Reconstitution:
o Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.
e Work in a well-ventilated area, preferably under a chemical fume hood.

e H-89 is soluble in DMSO or a mixture of ethanol and water.[1] Prepare the desired
concentration according to your experimental protocol.

2. Experimental Use:
e Avoid direct contact with the skin, eyes, and mucous membranes.[1]
e Wash hands thoroughly after handling.[1]

3. Spill Management:
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 In the event of a spill, isolate the area.

o Wear an approved self-contained breathing apparatus, protective clothing, and chemical-
resistant gloves.[1]

o Sweep up the spilled material, place it in a suitable container for disposal, and clean the
affected area.

Disposal Plan

Proper disposal of H-89 and any contaminated materials is crucial to prevent environmental
contamination and ensure laboratory safety.

o Waste Collection: Collect all waste containing H-89, including unused solutions and
contaminated consumables (e.qg., pipette tips, tubes, gloves), in a designated and clearly
labeled hazardous waste container.

o Waste Segregation: Do not mix H-89 waste with other incompatible waste streams.

» Disposal Method: Dispose of the chemical waste in accordance with all applicable federal,
state, and local environmental regulations. Consult your institution's Environmental Health
and Safety (EHS) department for specific guidelines on chemical waste disposal.

Experimental Workflow for Handling H-89

The following diagram outlines the standard operational procedure for working with H-89.
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Caption: Workflow for the safe handling of H-89.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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